Cas no 5338-45-4 (2-formamido-4-methylpentanoic Acid)

• Product Name: 2-formamido-4-methylpentanoic Acid
• CAS No: 5338-45-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 1582545
• PubChem ID: 100119
• Update Time: 2025-04-21

2-formamido-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-formamido-4-methylpentanoic acid
• N-HCO-(S)-Leu
• (S)-(+)-N-formyl leucine
• N-formyl-L-Leu
• (S)-2-formamido-4-methylpentanoic acid
• (S)-(+)-N-formyl-leucine
• N-formyl-(S)-leucine
• N-FORMYL-DL-LEUCINE
• A833062
• Formyl-dl-Leucin
• SCHEMBL771045
• 5338-45-4
• HFBHOAHFRNLZGN-UHFFFAOYSA-N
• DB-053798
• 2-formamido-4-methylpentanoicacid
• NSC-3162
• A829553
• BCP33008
• LS-13324
• DL-Leucine, N-formyl-
• NSC334321
• N-Formylleucine #
• NSC 3162
• AKOS009158901
• NSC-334321
• NSC3162
• EN300-1299774
• 2-formamido-4-methyl-pentanoic acid
• N-Formyl-Leu-OH;N-Formylleucine;L-Leucine, N-formyl-
• N-Formyl-S-leucine;N-Formylleucine;NSC 334321
• A829575
• 2-formamido-4-methylpentanoic Acid

• Inchi： 1S/C7H13NO3/c1-5(2)3-6(7(10)11)8-4-9/h4-6H,3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： HFBHOAHFRNLZGN-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)NC=O)=O

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.25850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives